Cas no 2034580-04-4 (2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine)

• Product Name: 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine
• CAS No: 2034580-04-4
• MF: C₁₆H₁₈N₄O₄
• MW: 330.3385
• CID: 5354431
• Update Time: 2025-06-16

2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• (5-cyclopropyl-1,2-oxazol-3-yl)-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]methanone
• (5-cyclopropylisoxazol-3-yl)(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone
• 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine

• Inchi： 1S/C16H18N4O4/c1-22-14-7-17-8-15(18-14)23-11-4-5-20(9-11)16(21)12-6-13(24-19-12)10-2-3-10/h6-8,10-11H,2-5,9H2,1H3
• InChI Key： LSBPERWUCQEWLX-UHFFFAOYSA-N
• SMILES： O1C(=C([H])C(C(N2C([H])([H])C([H])([H])C([H])(C2([H])[H])OC2C([H])=NC([H])=C(N=2)OC([H])([H])[H])=O)=N1)C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 461
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6

Additional information on 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine

Professional Introduction to Compound with CAS No. 2034580-04-4 and Product Name: 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine

The compound with the CAS number 2034580-04-4 and the product name 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyrazine ring, an oxazole moiety, and a cyclopropyl substituent, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazine derivatives in drug discovery. Pyrazines are known for their ability to modulate various biological pathways, making them valuable scaffolds for developing novel therapeutic agents. The presence of a methoxy group at the 6-position of the pyrazine ring in this compound enhances its lipophilicity, which is often a critical factor in drug bioavailability. Additionally, the oxazole ring, a five-membered heterocycle containing an oxygen atom, introduces polarity and reactivity that can be leveraged for specific biological targeting.

The 5-cyclopropyl substituent in the molecule is particularly noteworthy. Cyclopropyl groups are known to improve metabolic stability and binding affinity in many drug candidates. In this context, the cyclopropyl moiety attached to the pyrrolidinone ring in 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine likely contributes to its overall pharmacological profile by enhancing interactions with biological targets. This structural feature has been extensively studied in various drug candidates and has shown promise in improving both efficacy and pharmacokinetic properties.

The 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl moiety represents a sophisticated combination of heterocyclic structures that can exhibit multiple modes of interaction with biological receptors. The oxazole ring is known to participate in hydrogen bonding and hydrophobic interactions, while the pyrrolidinone ring provides a flexible backbone that can adapt to various binding pockets. This dual functionality makes the compound a versatile candidate for further exploration in drug development.

Current research trends indicate that compounds incorporating both pyrazine and oxazole moieties are particularly promising in the treatment of neurological disorders, inflammation, and infectious diseases. The methoxy group at the 6-position of the pyrazine ring further enhances these properties by modulating electronic distributions and improving solubility profiles. These features make 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine an attractive candidate for further investigation.

In vitro studies have begun to elucidate the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of structural elements such as the cyclopropyl group and the oxazole moiety appears to contribute to its unique pharmacological properties. Further research is needed to fully characterize its mechanism of action and therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group into the molecular framework necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve overall efficiency.

One of the key challenges in developing novel pharmaceuticals is ensuring favorable pharmacokinetic properties, including solubility, stability, and bioavailability. The structural features of 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine appear well-suited to address these challenges. The methoxy group enhances lipophilicity, while the presence of multiple heterocyclic rings contributes to solubility and stability. These properties make it a promising candidate for further development.

Future research directions may include exploring analogues of this compound with modified functional groups to optimize biological activity and pharmacokinetic profiles. Computational modeling techniques can also be employed to predict binding interactions and guide structural modifications. These approaches will be crucial in advancing this compound towards clinical development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in chemical synthesis or as a building block for more complex molecules. Additionally, its ability to interact with biological targets suggests potential applications in agrochemicals or other biologically active materials.

In conclusion, 2-{[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methoxypyrazine represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its structural features, including the 5-cyclopropyl substituent, contribute to its unique chemical properties and biological interactions. Further research is warranted to fully explore its potential as a therapeutic agent or as a building block for more complex molecules.